![molecular formula C18H19ClN6O2S B2440889 1-((2-chlorophenyl)sulfonyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine CAS No. 1040679-94-4](/img/structure/B2440889.png)
1-((2-chlorophenyl)sulfonyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine
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Description
1-((2-chlorophenyl)sulfonyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine, also known as CSP, is a chemical compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various biochemical and physiological studies, making it a subject of interest for many researchers.
Scientific Research Applications
Synthesis and Biological Screening
One significant area of application for compounds like "1-((2-chlorophenyl)sulfonyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine" is in the synthesis of novel organic molecules with potential biological activities. For instance, similar piperazine derivatives have been synthesized and assessed for their antimicrobial properties against various bacteria and fungi. Some derivatives have shown moderate activity, which highlights the potential of such compounds in developing new antimicrobial agents (J.V.Guna, V.N.Patolia, A.U.Patel, D.M.Purohit, 2009).
Anticancer Evaluation
Compounds with a similar structure have been evaluated for their anticancer activities. For example, polyfunctional substituted 1,3-thiazoles, incorporating piperazine substituents, have been studied for their anticancer activity across a variety of cancer cell lines. This research could provide a foundation for further exploration of the anticancer potential of "1-((2-chlorophenyl)sulfonyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine" (Kostyantyn Turov, 2020).
Antimicrobial Activities
Another application is in the synthesis and evaluation of antimicrobial activities. Specific piperazine derivatives have been synthesized and shown to possess antimicrobial properties against certain pathogens. This suggests that compounds like "1-((2-chlorophenyl)sulfonyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine" could be useful in the development of new antimicrobial agents (Wu Qi, 2014).
Chemical Structure and Activity Relationship
The chemical structure of piperazine derivatives, including those similar to "1-((2-chlorophenyl)sulfonyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine", is crucial in determining their biological activity. Studies involving crystal structure analysis, Hirshfeld surface analysis, and DFT calculations help in understanding the reactivity and interaction of these compounds with biological targets. Such studies provide valuable insights for designing more effective molecules (K. Kumara, K. Harish, Naveen Shivalingegowda, H. C. Tandon, K. Mohana, N. K. Lokanath, 2017).
properties
IUPAC Name |
1-(2-chlorophenyl)sulfonyl-4-[(1-phenyltetrazol-5-yl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN6O2S/c19-16-8-4-5-9-17(16)28(26,27)24-12-10-23(11-13-24)14-18-20-21-22-25(18)15-6-2-1-3-7-15/h1-9H,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAQRKTVHSIQAPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NN=NN2C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((2-chlorophenyl)sulfonyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine |
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